3-Hydroxy agomelatine

• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• InChI: InChI=1S/C15H17NO3/c1-10(17)16-6-5-12-8-13(18)7-11-3-4-14(19-2)9-15(11)12/h3-4,7-9,18H,5-6H2,1-2H3,(H,16,17)
• InChIKey: VUBBOOVHTBZRTJ-UHFFFAOYSA-N

3-Hydroxy Agomelatine: Metabolite and Impurity Standard

3-Hydroxy agomelatine (S 21540) is the primary hydroxylated metabolite of the atypical antidepressant agomelatine, formed via CYP1A2/2C9-mediated metabolism [1]. It retains measurable, albeit reduced, pharmacological activity as a 5-HT2C receptor antagonist (IC50 3.2 μM, Ki 1.8 μM) [2] and is classified as Agomelatine Impurity 11 in pharmacopoeial impurity profiling [3]. The compound serves a dual role in pharmaceutical development: as an essential analytical reference standard for bioequivalence and stability studies, and as a probe for understanding structure–activity relationships at serotonin receptor subtypes.

• [1] Li M, et al. Development and validation a LC-MS/MS method for the simultaneous determination of agomelatine and its metabolites, 7-desmethyl-agomelatine and 3-hydroxy-agomelatine in human plasma: Application to a bioequivalence study. J Chromatogr B Analyt Technol Biomed Life Sci. 2015;1003:60-66. doi:10.1016/j.jchromb.2015.09.018 View Source
• [2] Chagraoui A, et al. Agomelatine (S 20098) antagonizes the penile erections induced by the stimulation of 5-HT2C receptors in Wistar rats. Psychopharmacology (Berl). 2003;170(1):17-22. doi:10.1007/s00213-003-1465-3 View Source
• [3] SynZeal Research. Agomelatine Impurity 11 (3-Hydroxy Agomelatine). Product Technical Datasheet. View Source

Why 3-Hydroxy Agomelatine Cannot Be Replaced

Agomelatine and its three primary metabolites—3-hydroxy agomelatine (S 21540), 7-desmethyl-agomelatine, and S 21517—exhibit markedly divergent 5-HT2C receptor binding affinities spanning over an order of magnitude, despite sharing a common naphthalene scaffold [1]. In vivo, only the parent drug agomelatine dose-dependently antagonizes 5-HT2C-mediated penile erections (1.25–40 mg/kg i.p.), while 3-hydroxy agomelatine is completely inactive across the identical dose range [1]. Furthermore, chromatographic retention times and MS/MS transitions for 3-hydroxy agomelatine (m/z 260.1→201.1) are distinct from those of agomelatine (m/z 244.1→185.1) and 7-desmethyl-agomelatine (m/z 230.1→171.1), precluding direct substitution in validated LC-MS/MS bioanalytical methods [2].

• [1] Chagraoui A, et al. Agomelatine (S 20098) antagonizes the penile erections induced by the stimulation of 5-HT2C receptors in Wistar rats. Psychopharmacology (Berl). 2003;170(1):17-22. doi:10.1007/s00213-003-1465-3 View Source
• [2] Li M, et al. Development and validation a LC-MS/MS method for the simultaneous determination of agomelatine and its metabolites, 7-desmethyl-agomelatine and 3-hydroxy-agomelatine in human plasma: Application to a bioequivalence study. J Chromatogr B Analyt Technol Biomed Life Sci. 2015;1003:60-66. doi:10.1016/j.jchromb.2015.09.018 View Source

3-Hydroxy Agomelatine vs. Analogs: Head-to-Head Evidence

5-HT2C Receptor Affinity vs. Agomelatine

3-Hydroxy agomelatine (S 21540) exhibits a 5-HT2C receptor Ki of 1.8 μM, representing a 8.6-fold lower affinity than agomelatine (Ki = 0.21 μM) and a 13.8-fold lower affinity than S 21517 (Ki = 0.13 μM) when tested on pig choroid plexus membranes [1]. This quantitative rank order (S 21517 > agomelatine > 3-hydroxy agomelatine) was confirmed in functional antagonist assays measuring inositol phosphate production [1].

Evidence Dimension	5-HT2C receptor binding affinity (Ki)
Target Compound Data	Ki = 1.8 μM (3-hydroxy agomelatine / S 21540)
Comparator Or Baseline	Agomelatine: Ki = 0.21 μM; S 21517: Ki = 0.13 μM
Quantified Difference	8.6-fold lower affinity vs. agomelatine; 13.8-fold lower vs. S 21517; ~10-fold reduction overall
Conditions	Pig choroid plexus membrane preparations; radioligand binding with 3H-mesulergine; in vitro

Why This Matters

Selecting 3-hydroxy agomelatine as a low-affinity control or metabolite probe in 5-HT2C antagonist screening ensures users can benchmark assay sensitivity and distinguish parent drug activity from metabolite interference.

• [1] Chagraoui A, et al. Agomelatine (S 20098) antagonizes the penile erections induced by the stimulation of 5-HT2C receptors in Wistar rats. Psychopharmacology (Berl). 2003;170(1):17-22. doi:10.1007/s00213-003-1465-3 View Source

Absence of In Vivo 5-HT2C Antagonism

In Wistar rats, agomelatine dose-dependently inhibited penile erections induced by 5-HT2C agonists mCPP (0.75 mg/kg s.c.) and Ro 60-0175 (2.5 mg/kg s.c.) across 1.25–40 mg/kg i.p., while 3-hydroxy agomelatine (S 21540) showed no significant inhibition at any dose within this identical range (1.25–40 mg/kg i.p.) [1]. This demonstrates complete loss of functional 5-HT2C antagonist activity in vivo for the hydroxylated metabolite.

Evidence Dimension	In vivo 5-HT2C antagonist efficacy (inhibition of mCPP/Ro 60-0175-induced penile erections)
Target Compound Data	No significant inhibition at 1.25–40 mg/kg i.p. (3-hydroxy agomelatine)
Comparator Or Baseline	Agomelatine: dose-dependent inhibition at 1.25–40 mg/kg i.p.; S 21517: no significant inhibition
Quantified Difference	Qualitative difference: 3-hydroxy agomelatine completely lacks agomelatine's in vivo 5-HT2C antagonist efficacy
Conditions	Wistar rats; mCPP (0.75 mg/kg s.c.) and Ro 60-0175 (2.5 mg/kg s.c.) challenge; i.p. administration

Why This Matters

For researchers requiring a metabolite that retains in vitro binding but lacks in vivo functional activity, 3-hydroxy agomelatine provides a uniquely clean pharmacological tool to decouple receptor occupancy from downstream behavioral effects.

• [1] Chagraoui A, et al. Agomelatine (S 20098) antagonizes the penile erections induced by the stimulation of 5-HT2C receptors in Wistar rats. Psychopharmacology (Berl). 2003;170(1):17-22. doi:10.1007/s00213-003-1465-3 View Source

Distinct MRM Transition for LC-MS/MS Quantification

In a validated LC-MS/MS method for simultaneous determination of agomelatine and its metabolites in human plasma, 3-hydroxy agomelatine was selectively monitored via MRM transition m/z 260.1→201.1, which is distinct from agomelatine (m/z 244.1→185.1) and 7-desmethyl-agomelatine (m/z 230.1→171.1) [1]. The calibration curve for 3-hydroxy agomelatine demonstrated linearity over 0.4572–1000 ng/mL, a wider dynamic range than agomelatine (0.0457–100 ng/mL) [1].

Evidence Dimension	MRM transition specificity and calibration linearity range
Target Compound Data	MRM m/z 260.1→201.1; linear range 0.4572–1000 ng/mL (3-hydroxy agomelatine)
Comparator Or Baseline	Agomelatine m/z 244.1→185.1 (0.0457–100 ng/mL); 7-desmethyl-agomelatine m/z 230.1→171.1 (0.1372–300 ng/mL)
Quantified Difference	Unique MRM transition enables baseline separation; ~3.3-fold wider upper limit of quantification (1000 vs. 300 ng/mL) compared to 7-desmethyl-agomelatine
Conditions	Human plasma; Phenomenex ODS3 column (4.6×150 mm, 5 μm); mobile phase methanol/5 mM ammonium formate (70:30); positive ESI

Why This Matters

Procurement of authentic 3-hydroxy agomelatine reference standard is mandatory for laboratories running this validated FDA-compliant method, as its unique mass transition and response factor cannot be inferred from agomelatine or other metabolite standards.

• [1] Li M, et al. Development and validation a LC-MS/MS method for the simultaneous determination of agomelatine and its metabolites, 7-desmethyl-agomelatine and 3-hydroxy-agomelatine in human plasma: Application to a bioequivalence study. J Chromatogr B Analyt Technol Biomed Life Sci. 2015;1003:60-66. doi:10.1016/j.jchromb.2015.09.018 View Source

Regulatory Impurity Standard: Agomelatine Impurity 11

3-Hydroxy agomelatine is formally designated as Agomelatine Impurity 11 under pharmaceutical impurity nomenclature and is supplied as a fully characterized reference standard compliant with ISO 17034 guidelines for use in analytical method validation (AMV), quality control (QC), and Abbreviated New Drug Application (ANDA) submissions [1]. Suppliers such as SynZeal and CATO provide this impurity standard with certificates of analysis, enabling quantification of this specific hydroxylated impurity in agomelatine drug substance and product batches [2].

Evidence Dimension	Regulatory impurity classification and certified reference standard availability
Target Compound Data	Agomelatine Impurity 11; ISO 17034-certified reference standard; CAS 166526-99-4 (3-hydroxy agomelatine)
Comparator Or Baseline	Other agomelatine impurities (e.g., Impurity A–J); 3-hydroxy agomelatine is one of three major phase I metabolites codified for impurity profiling
Quantified Difference	Class-level inference: as a major circulating metabolite and specified impurity, 3-hydroxy agomelatine must be individually quantified and reported, unlike minor unspecified impurities
Conditions	Pharmaceutical quality control; ANDA/DMF regulatory framework; ICH Q3A/Q3B impurity guidelines

Why This Matters

Generic agomelatine manufacturers must procure and use certified 3-hydroxy agomelatine impurity standards to satisfy regulatory requirements for impurity identification, method validation, and batch release testing; substitution with agomelatine or other metabolite standards is not acceptable.

• [1] CATO Research Chemicals. 3-Hydroxy Agomelatine Certified Reference Standard (ISO 17034). Product Datasheet. View Source
• [2] SynZeal Research. Agomelatine Impurity 11 (3-Hydroxy Agomelatine) for ANDA/DMF. Product Technical Datasheet. View Source

3-Hydroxy Agomelatine: Key Application Scenarios

Bioequivalence Study Reference Standard

The validated LC-MS/MS method requiring simultaneous quantitation of agomelatine, 7-desmethyl-agomelatine, and 3-hydroxy-agomelatine in human plasma [1] makes the authentic 3-hydroxy agomelatine reference standard indispensable for generic manufacturers conducting bioequivalence studies. The compound's distinct MRM transition (m/z 260.1→201.1) and linear range (0.4572–1000 ng/mL) cannot be substituted by agomelatine, and procurement of certified material ensures compliance with FDA bioanalytical method validation guidelines.

Low-Affinity Control for 5-HT2C Antagonist Assays

With a Ki of 1.8 μM for the 5-HT2C receptor—8.6- to 13.8-fold weaker than agomelatine (Ki = 0.21 μM) and S 21517 (Ki = 0.13 μM) [1]—3-hydroxy agomelatine serves as an ideal low-affinity control in radioligand displacement and functional antagonist assays. This enables pharmacologists to establish affinity rank-order curves across the agomelatine metabolite series and calibrate assay sensitivity thresholds.

Agomelatine Impurity Profiling and QC

As the codified Agomelatine Impurity 11 [1], 3-hydroxy agomelatine reference standards are essential for HPLC/LC-MS impurity profiling during API release testing, stability studies, and ANDA/DMF submissions. Regulatory guidelines require individual quantification of this major hydroxylated metabolite-derived impurity, and certified ISO 17034-compliant standards [2] provide the traceability needed for GMP-compliant quality control operations.

CYP1A2/2C9 Activity Probe for Metabolism Studies

The formation of 3-hydroxy agomelatine via CYP1A2 and CYP2C9 hydroxylation [1] positions this metabolite as a quantitative biomarker for assessing CYP450 enzyme activity in human hepatocyte or microsomal incubation systems. Researchers investigating drug–drug interactions or pharmacogenetic variability in agomelatine metabolism can use the authentic standard to construct calibration curves for accurate metabolite quantification.

• [1] Li M, et al. Development and validation a LC-MS/MS method for the simultaneous determination of agomelatine and its metabolites, 7-desmethyl-agomelatine and 3-hydroxy-agomelatine in human plasma: Application to a bioequivalence study. J Chromatogr B Analyt Technol Biomed Life Sci. 2015;1003:60-66. doi:10.1016/j.jchromb.2015.09.018 View Source
• [2] CATO Research Chemicals. 3-Hydroxy Agomelatine Certified Reference Standard (ISO 17034). Product Datasheet. View Source
• [3] Chagraoui A, et al. Agomelatine (S 20098) antagonizes the penile erections induced by the stimulation of 5-HT2C receptors in Wistar rats. Psychopharmacology (Berl). 2003;170(1):17-22. doi:10.1007/s00213-003-1465-3 View Source